N-(2,4-dimethoxybenzyl)-3-(1-methyl-3-piperidinyl)propanamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-(1-methylpiperidin-3-yl)propanamide
• InChI: InChI=1S/C18H28N2O3/c1-20-10-4-5-14(13-20)6-9-18(21)19-12-15-7-8-16(22-2)11-17(15)23-3/h7-8,11,14H,4-6,9-10,12-13H2,1-3H3,(H,19,21)
• InChI Key: HSPRTTZJWBDPKP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CCC(=O)NCC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-(1-methyl-3-piperidinyl)propanamide, commonly known as DMAP, is a chemical compound that has gained significant attention in scientific research. DMAP is a member of the class of compounds known as piperidine derivatives and has been found to possess various biochemical and physiological effects.

Scientific Research Applications

DMAP has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess analgesic, anticonvulsant, and anti-inflammatory properties. DMAP has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.

Mechanism of Action

The exact mechanism of action of DMAP is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. DMAP has also been found to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
DMAP has been found to possess various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. DMAP has also been found to improve cognitive function in animal models of Alzheimer's disease and depression.

Advantages and Limitations for Lab Experiments

DMAP has several advantages for lab experiments. It is readily available and easy to synthesize. DMAP is also stable under normal laboratory conditions. However, DMAP has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. DMAP also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of DMAP. One area of research is the development of more effective synthesis methods for DMAP. Another area of research is the identification of new therapeutic applications for DMAP. Additionally, the mechanism of action of DMAP needs to be further elucidated to fully understand its potential therapeutic applications. Finally, the development of novel drug delivery systems for DMAP could improve its effectiveness in vivo.
Conclusion:
In conclusion, DMAP is a promising compound that has gained significant attention in scientific research. Its potential therapeutic applications and biochemical and physiological effects make it a compound of interest for future research. However, further studies are needed to fully understand its mechanism of action and to develop more effective drug delivery systems.

Synthesis Methods

The synthesis of DMAP involves the reaction of 3-(1-methyl-3-piperidinyl)propan-1-ol with 2,4-dimethoxybenzaldehyde in the presence of an acid catalyst. The reaction yields DMAP as a white solid with a melting point of 105-106°C.